m-Nitrobenzoic Acid m-Nitrobenzoic Acid M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 121-92-6
VCID: VC0043170
InChI: InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol

m-Nitrobenzoic Acid

CAS No.: 121-92-6

Reference Standards

VCID: VC0043170

Molecular Formula: C7H5NO4

Molecular Weight: 167.12 g/mol

m-Nitrobenzoic Acid - 121-92-6

CAS No. 121-92-6
Product Name m-Nitrobenzoic Acid
Molecular Formula C7H5NO4
Molecular Weight 167.12 g/mol
IUPAC Name 3-nitrobenzoic acid
Standard InChI InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
Standard InChIKey AFPHTEQTJZKQAQ-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
Canonical SMILES C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
Colorform Monoclinic leaflets or prisms
Yellowish white crystals
Density 1.494 at 68 °F (NTP, 1992)
1.494
Melting Point 284 to 288 °F (NTP, 1992)
141.0 °C
140-141 °C
Physical Description M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992)
Description M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992)
Related CAS 827-95-2 (hydrochloride salt)
Solubility less than 0.1 mg/mL at 64° F (NTP, 1992)
0.02 M
1 g dissolves in 320 mL water, 3 mL alc, 4 mL ether, 18 mL chloroform, about 2 mL methanol, 2.5 mL acetone
Very slightly sol in benzene, carbon disulfide, petroleum ether
Soluble in oxygenated and chlorinated solvents
In water, 3,576 mg/L at 25 °C
Synonyms 3-Nitrobenzoic Acid; NSC 9801; m-Carboxynitrobenzene; m-Nitrobenzenecarboxylic Acid
Vapor Pressure 3.71X10-5 mm Hg at 25 °C (est)
PubChem Compound 8497
Last Modified Dec 23 2021
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